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Patient Selection & Exclusion Criteria

N Notes /
Category Criteria .
Rationale
Primary Type 2 Diabetes Mellitus (T2DM) with moderate-to-advanced
Diagnosis Chronic Kidney Disease (CKD) [1] [2]

| Key Inclusion | « Baseline eGFR: 20 to <60 mL/min/1.73 m? [1] [2] « Albuminuria (UACR): 150-5000
mg/g [1] [2] » Background Therapy: Stable, maximum tolerated dose of ACEi or ARB [1] [2] | Patient
stratification by specific eGFR/UACR combinations may be beneficial [3]. | | Important Exclusion | *
HbA1c >12.0% [3] - BMI >50 kg/m? [3] * Unstable cardiovascular disease [3] * End-stage renal disease
(ESRD) or imminent need for dialysis [3] | |

Efficacy & Safety Profile for Patient Selection

Understanding selonsertib's efficacy and safety outcomes in different subpopulations is crucial for risk-

benefit assessment.
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Aspect Findings & Optimization Insight

| Efficacy | « Slowed eGFR Decline: The primary efficacy signal was attenuation of the eGFR slope decline
over 84 weeks (mean difference of 1.20 mL/min/1.73 m¥year vs. placebo) [1] [2]. - Enhanced Effect in
Severe Subgroups: Pharmacodynamic data suggests the effect on the plasma proteome, and by extension the
efficacy, may be most pronounced in patients with poorer baseline kidney function [4]. | | Safety | ¢
Increased AKI Risk: A numerically higher rate of investigator-reported acute kidney injury (AKI) was
observed (11.0 vs. 5.9 events per 100 patient-years for placebo) [1] [5] [2]. « Composite Kidney Outcomes:
A higher proportion of patients on selonsertib experienced a composite kidney clinical event (e.g., >40%
eGFR decline, kidney failure) (17% vs. 12% for placebo), though this difference was not statistically
significant [1] [2]. |

Key Mechanistic & Methodological Considerations

ASK1 Signaling Pathway

Selonsertib is a potent and selective inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1). The diagram

below illustrates the signaling pathway it modulates.
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Critical Experimental Consideration: Creatinine Secretion
Interference

A critical methodological confounder identified in trials is selonsertib's acute, off-target effect on creatinine

secretion, which causes an immediate drop in serum creatinine-based eGFR (eGFRcr) that is not reflective

of true glomerular filtration rate (GFR) change [4] [6].

¢ Trial Design Solution: The MOSAIC trial used an active run-in period, where all patients received

selonsertib for 4 weeks before randomization. This established a new, treatment-specific eGFRcr
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baseline after the acute effect had stabilized, allowing for a more accurate assessment of the
subsequent long-term eGFR slope [1] [2].
o Data Analysis Solution: In trials without a run-in, piecewise linear regression with a turning point

at week 4 can be used to model the initial acute effect separately from the subsequent therapeutic
effect on kidney function decline [6].

Recommendations for Researchers

e Target Patient Population: Focus on T2DM patients with moderate to advanced CKD (eGFR 20 to
<60), particularly those with lower baseline eGFR, who may derive the greatest benefit [4].

¢ Incorporate Run-In Period: For clinical trial design, include a selonsertib run-in period (e.g., 4
weeks) to account for the acute effect on eGFRcr and establish a stable baseline [1] [2].

¢ Monitor AKI Risk Closely: Implement rigorous safety monitoring protocols for acute kidney injury,
especially in the initial phases of treatment [1] [5].

¢ Use Confirmatory Biomarkers: Consider using alternative biomarkers like Cystatin C-based eGFR
or iohexol-based measured GFR to confirm treatment effects, as they are not affected by the
creatinine secretion issue [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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